Cas no 2229654-60-6 (methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2229654-60-6
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6207151
• PubChem ID: 165684234
• Update Time: 2025-06-13

methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1782335
• 2229654-60-6

• Inchi： 1S/C9H13N3O2/c1-12-7(4-3-5-10)6-8(11-12)9(13)14-2/h3-4,6H,5,10H2,1-2H3/b4-3+
• InChI Key： KBGSADKEHVQXFX-ONEGZZNKSA-N
• SMILES： O(C)C(C1C=C(/C=C/CN)N(C)N=1)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrazole-3-carboxylate

Methyl 5-(3-Aminoprop-1-en-1-yl)-1-Methyl-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

Methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229654-60-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole core and aminopropenyl substituent, exhibits a range of biological activities that make it a valuable candidate for drug development. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

The chemical structure of methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrazole-3-carboxylate is defined by its pyrazole ring, which is a five-membered heterocyclic compound containing two nitrogen atoms. The presence of the aminopropenyl group at the 5-position and the methyl group at the 1-position imparts unique properties to this molecule. The carboxylate moiety, esterified with a methyl group, further enhances its chemical reactivity and biological activity.

The synthesis of methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrazole-3-carboxylate can be achieved through various routes, including the reaction of methyl 5-bromo-1-methylpyrazole-3-carboxylate with allylamine in the presence of a palladium catalyst. This method, known as the Heck reaction, is widely used in organic synthesis due to its high efficiency and selectivity. Recent advancements in catalytic systems have further optimized this process, making it more accessible for large-scale production.

One of the key areas of research involving methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrazole-3-carboxylate is its potential as an anticancer agent. Studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival. For instance, it has been reported to downregulate the expression of proteins such as Bcl-2 and cyclin D1, which are crucial for cancer cell survival.

In addition to its anticancer properties, methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrazole-3-carboxylate has also shown promise in the treatment of neurodegenerative diseases. Research has demonstrated that this compound can modulate the activity of certain neurotransmitter receptors, such as GABA receptors, which play a critical role in neuronal function. By enhancing GABAergic transmission, it may help alleviate symptoms associated with conditions like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrazole-3-carboxylate have been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics make it a suitable candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of methyl 5-(3-amino propenyl)-1-methylpyrazole carboxylate in various therapeutic applications. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its potential as a novel therapeutic agent.

In conclusion, methyl 5-(3-amino propenyl)-1-methylpyrazole carboxylate (CAS No. 2229654-60-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable asset in the quest for innovative treatments for various diseases.